Cas no 175276-97-8 (2-(2,4-Difluorophenyl)thiazole-4-carboxamide)

2-(2,4-Difluorophenyl)thiazole-4-carboxamide is a fluorinated thiazole derivative with notable applications in medicinal chemistry and pharmaceutical research. Its structural features, including the difluorophenyl and carboxamide moieties, contribute to its potential as a bioactive intermediate in drug discovery. The compound exhibits favorable physicochemical properties, such as enhanced metabolic stability and improved binding affinity, making it a valuable scaffold for designing kinase inhibitors or antimicrobial agents. Its synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. The presence of fluorine atoms may also influence lipophilicity and bioavailability. This compound is particularly useful in developing targeted therapies due to its selective interactions with biological targets.
2-(2,4-Difluorophenyl)thiazole-4-carboxamide structure
175276-97-8 structure
Product Name:2-(2,4-Difluorophenyl)thiazole-4-carboxamide
CAS No:175276-97-8
MF:C10H6F2N2OS
MW:240.229247570038
MDL:MFCD00277199
CID:111953
PubChem ID:2737060
Update Time:2025-06-07

2-(2,4-Difluorophenyl)thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Difluorophenyl)thiazole-4-carboxamide
    • 2-(2,4-difluorophenyl)-1,3-thiazole-4-carboxamide
    • 4-Thiazolecarboxamide,2-(2,4-difluorophenyl)-
    • HMS1451G19
    • 4-Carbamoyl-2-(2,4-difluorophenyl)thiazole, 1-(4-Carbamoylthiazol-2-yl)-2,4-difluorobenzene
    • DTXSID20371805
    • 175276-97-8
    • IDI1_018578
    • 2-(5-METHYL-TETRAZOL-1-YL)-3-PHENYL-ACRYLICACID
    • A811990
    • 4-Thiazolecarboxamide, 2-(2,4-difluorophenyl)-
    • CS-0313055
    • AKOS022181203
    • BRD-K51904764-001-01-0
    • Maybridge3_007191
    • Oprea1_296423
    • FT-0608404
    • MFCD00277199
    • PS-6933
    • 4-difluorophenyl)thiazole-4-carboxaMide
    • 2-(2,4-Difluorophenyl)thiazole-4-carboxamide97%
    • 2-(2,4-Difluorophenyl)thiazole-4-carboxamide 97%
    • DB-044175
    • MDL: MFCD00277199
    • Inchi: 1S/C10H6F2N2OS/c11-5-1-2-6(7(12)3-5)10-14-8(4-16-10)9(13)15/h1-4H,(H2,13,15)
    • InChI Key: NHQYYXGZHSVWOK-UHFFFAOYSA-N
    • SMILES: S1C=C(C(N)=O)N=C1C1C=CC(=CC=1F)F

Computed Properties

  • Exact Mass: 240.01700
  • Monoisotopic Mass: 240.01689032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Melting Point: 239-241°C
  • PSA: 84.22000
  • LogP: 2.88750
  • Sensitiveness: Stench

2-(2,4-Difluorophenyl)thiazole-4-carboxamide Security Information

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